Cas no 1393442-22-2 (5-Bromo-6,7-difluoro-1-isopropylbenzotriazole)

• Product Name: 5-Bromo-6,7-difluoro-1-isopropylbenzotriazole
• CAS No: 1393442-22-2
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 3043552
• Update Time: 2023-08-10

5-Bromo-6,7-difluoro-1-isopropylbenzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6,7-difluoro-1-isopropylbenzotriazole
• 5-bromo-6,7-difluoro-1-propan-2-ylbenzotriazole
• C9H8BrF2N3
• V2933

• Inchi： 1S/C9H8BrF2N3/c1-4(2)15-9-6(13-14-15)3-5(10)7(11)8(9)12/h3-4H,1-2H3
• InChI Key： JEFDNDMXPDUAMI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2=C(C=1)N=NN2C(C)C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7